2-[(1,3,4-thiadiazol-2-ylamino)carbonyl]cyclohexanecarboxylic acid

• IUPAC Name: 2-(1,3,4-thiadiazol-2-ylcarbamoyl)cyclohexane-1-carboxylic acid
• InChI: InChI=1S/C10H13N3O3S/c14-8(12-10-13-11-5-17-10)6-3-1-2-4-7(6)9(15)16/h5-7H,1-4H2,(H,15,16)(H,12,13,14)
• InChI Key: NJGLIHRBMPZTPK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C(C1)C(=O)NC2=NN=CS2)C(=O)O
• Molecular Formula: C10H13N3O3S
• Molecular Weight: 255.30 g/mol

Description

2-[(1,3,4-thiadiazol-2-ylamino)carbonyl]cyclohexanecarboxylic acid, also known as TACCA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. TACCA is a heterocyclic compound that contains a thiadiazole ring and a cyclohexane carboxylic acid moiety.

Mechanism of Action

The mechanism of action of 2-[(1,3,4-thiadiazol-2-ylamino)carbonyl]cyclohexanecarboxylic acid is not fully understood. However, studies have suggested that 2-[(1,3,4-thiadiazol-2-ylamino)carbonyl]cyclohexanecarboxylic acid may exert its biological effects through the inhibition of certain enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). COX-2 and LOX are enzymes that are involved in the production of inflammatory mediators, such as prostaglandins and leukotrienes. Inhibition of these enzymes by 2-[(1,3,4-thiadiazol-2-ylamino)carbonyl]cyclohexanecarboxylic acid may lead to a reduction in inflammation.
Biochemical and Physiological Effects:
2-[(1,3,4-thiadiazol-2-ylamino)carbonyl]cyclohexanecarboxylic acid has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that 2-[(1,3,4-thiadiazol-2-ylamino)carbonyl]cyclohexanecarboxylic acid can inhibit the growth of cancer cells and bacterial strains. 2-[(1,3,4-thiadiazol-2-ylamino)carbonyl]cyclohexanecarboxylic acid has also been shown to possess anti-inflammatory properties, as evidenced by its ability to reduce the production of inflammatory mediators in vitro. Additionally, 2-[(1,3,4-thiadiazol-2-ylamino)carbonyl]cyclohexanecarboxylic acid has been shown to have antioxidant properties, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

One advantage of 2-[(1,3,4-thiadiazol-2-ylamino)carbonyl]cyclohexanecarboxylic acid is its relatively simple synthesis method, which allows for easy preparation of the compound in the laboratory. However, one limitation of 2-[(1,3,4-thiadiazol-2-ylamino)carbonyl]cyclohexanecarboxylic acid is its low solubility in aqueous solutions, which may make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research on 2-[(1,3,4-thiadiazol-2-ylamino)carbonyl]cyclohexanecarboxylic acid. One area of interest is the development of 2-[(1,3,4-thiadiazol-2-ylamino)carbonyl]cyclohexanecarboxylic acid-based drugs for the treatment of cancer, inflammation, and bacterial infections. Additionally, further studies are needed to elucidate the mechanism of action of 2-[(1,3,4-thiadiazol-2-ylamino)carbonyl]cyclohexanecarboxylic acid and to better understand its biochemical and physiological effects. Finally, research on the use of 2-[(1,3,4-thiadiazol-2-ylamino)carbonyl]cyclohexanecarboxylic acid as a corrosion inhibitor in the oil and gas industry may also be of interest.

Synthesis Methods

2-[(1,3,4-thiadiazol-2-ylamino)carbonyl]cyclohexanecarboxylic acid can be synthesized through a multi-step process starting from commercially available starting materials. The synthesis involves the reaction of 2-aminothiadiazole with cyclohexanone to yield 2-(cyclohexylideneamino)-1,3,4-thiadiazole. This intermediate is then reacted with phosgene to give 2-(cyclohexylideneamino)-1,3,4-thiadiazol-5(2H)-one. Finally, the product is treated with sodium hydroxide to yield 2-[(1,3,4-thiadiazol-2-ylamino)carbonyl]cyclohexanecarboxylic acid.

Scientific Research Applications

2-[(1,3,4-thiadiazol-2-ylamino)carbonyl]cyclohexanecarboxylic acid has been studied for its potential applications in various fields. In the pharmaceutical industry, 2-[(1,3,4-thiadiazol-2-ylamino)carbonyl]cyclohexanecarboxylic acid has been investigated as a potential drug candidate for the treatment of various diseases, including cancer, inflammation, and bacterial infections. 2-[(1,3,4-thiadiazol-2-ylamino)carbonyl]cyclohexanecarboxylic acid has also been studied for its potential use as a corrosion inhibitor in the oil and gas industry.